Cas no 270596-44-6 (Boc-(S)-3-amino-6-phenyl-5-hexenoic Acid)

Boc-(S)-3-amino-6-phenyl-5-hexenoic Acid is a chiral, protected amino acid derivative featuring a Boc (tert-butoxycarbonyl) group and a phenyl-substituted hexenoic acid backbone. Its key advantages include high stereochemical purity, making it valuable for peptide synthesis and medicinal chemistry applications where enantioselectivity is critical. The Boc group provides stability under basic conditions and selective deprotection under acidic conditions, facilitating controlled synthetic modifications. The unsaturated hexenoic acid moiety offers versatility for further functionalization, such as cross-coupling or hydrogenation reactions. This compound is particularly useful in the design of bioactive peptides and small-molecule inhibitors, where its structural features enable precise molecular tuning.
Boc-(S)-3-amino-6-phenyl-5-hexenoic Acid structure
270596-44-6 structure
Product Name:Boc-(S)-3-amino-6-phenyl-5-hexenoic Acid
CAS No:270596-44-6
MF:C17H23NO4
MW:305.36882519722
MDL:MFCD01861004
CID:254130
PubChem ID:5706714
Update Time:2025-06-09

Boc-(S)-3-amino-6-phenyl-5-hexenoic Acid Chemical and Physical Properties

Names and Identifiers

    • 5-Hexenoic acid,3-[[(1,1-dimethylethoxy)carbonyl]amino]-6-phenyl-, (3S)-
    • Boc-(S)-3-Amino-(6-phenyl)-5-hexenoic acid
    • Boc-(S)-3-amino-6-phenyl-5-hexenoic acid
    • 1361344-31-1
    • PS-12338
    • D86857
    • AKOS015948783
    • (S,E)-3-(tert-butoxycarbonylamino)-6-phenylhex-5-enoic acid
    • AC-22127
    • Boc-styryl-L-beta-homoalanine
    • (S)-3-((tert-Butoxycarbonyl)amino)-6-phenylhex-5-enoicacid
    • (3S,5E)-3-{[(tert-butoxy)carbonyl]amino}-6-phenylhex-5-enoic acid
    • 270596-44-6
    • (E,3S)-3-[(2-methylpropan-2-yl)oxycarbonylamino]-6-phenylhex-5-enoic acid
    • MFCD01861004
    • VKA59644
    • Boc-styryl-D-b-homoalanine
    • A818881
    • (S)-3-((tert-Butoxycarbonyl)amino)-6-phenylhex-5-enoic acid
    • (S,E)-3-((tert-butoxycarbonyl)amino)-6-phenylhex-5-enoic acid
    • Boc-(S)-3-amino-6-phenyl-5-hexenoic Acid
    • MDL: MFCD01861004
    • Inchi: 1S/C17H23NO4/c1-17(2,3)22-16(21)18-14(12-15(19)20)11-7-10-13-8-5-4-6-9-13/h4-10,14H,11-12H2,1-3H3,(H,18,21)(H,19,20)/b10-7+/t14-/m0/s1
    • InChI Key: ZEIROKVMYFFJKQ-RNVIBTMRSA-N
    • SMILES: O(C(N[C@H](CC(=O)O)C/C=C/C1C=CC=CC=1)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 305.16300
  • Monoisotopic Mass: 305.163
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 8
  • Complexity: 392
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Topological Polar Surface Area: 75.6A^2
  • XLogP3: 3.1

Experimental Properties

  • Density: 1.131
  • Boiling Point: 507.2°Cat760mmHg
  • Flash Point: 260.6°C
  • Refractive Index: 1.55
  • PSA: 75.63000
  • LogP: 3.84880

Boc-(S)-3-amino-6-phenyl-5-hexenoic Acid Security Information

  • HazardClass:IRRITANT

Boc-(S)-3-amino-6-phenyl-5-hexenoic Acid Pricemore >>

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